Tbaj-876

• Molecular Formula: C31H37BrN4O7
• Molecular Weight: 657.6 g/mol
• InChI: InChI=1S/C31H37BrN4O7/c1-36(2)12-11-31(37,19-15-24(38-3)34-25(16-19)39-4)27(21-17-26(40-5)35-30(43-8)28(21)41-6)22-14-18-13-20(32)9-10-23(18)33-29(22)42-7/h9-10,13-17,27,37H,11-12H2,1-8H3/t27-,31-/m1/s1
• InChIKey: HHDDKDPLFXIPBX-DLFZDVPBSA-N

TBAJ-876: Next-Generation Diarylquinoline

TBAJ-876 (sorfequiline) is a next-generation oral diarylquinoline (DARQ) antibiotic under development for the treatment of both drug-susceptible and drug-resistant tuberculosis [1]. It acts as a potent, selective inhibitor of mycobacterial F-ATP synthase, retaining the dual-subunit (c and ε) targeting mechanism of its first-in-class predecessor, bedaquiline (BDQ) [2]. TBAJ-876 was specifically designed through medicinal chemistry optimization to overcome key liabilities of BDQ, namely high lipophilicity, hERG channel inhibition, and the associated risk of QTc prolongation [3].

1 Mycobacterial F1FO-ATP synthase inhibition studies

2 Next-generation diarylquinoline mechanism-of-action research

3 Drug-resistant M. tuberculosis susceptibility profiling

• [1] Lombardi A, Pappas F, Nedelman J, et al. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects. Antimicrob Agents Chemother. 2024;68(10):e00613-24. doi:10.1128/aac.00613-24 View Source
• [2] Sarathy JP, Ragunathan P, Shin J, et al. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase. Antimicrob Agents Chemother. 2019;63(10):e01191-19. doi:10.1128/AAC.01191-19 View Source
• [3] Choi PJ, Conole D, Atkinson E, et al. Synthetic Studies to Help Elucidate the Metabolism of the Preclinical Candidate TBAJ-876—A Less Toxic and More Potent Analogue of Bedaquiline. Molecules. 2020;25(6):1423. doi:10.3390/molecules25061423 View Source

TBAJ-876 Substitution Risks

While bedaquiline (BDQ) and other diarylquinolines share a common molecular target, simple in-class substitution is not scientifically sound. TBAJ-876 was rationally designed to possess a differentiated property profile that directly addresses BDQ's clinical limitations. Key differences in lipophilicity, metabolic stability, and off-target ion channel effects translate into quantifiably distinct pharmacokinetic, safety, and efficacy outcomes [1]. For instance, TBAJ-876 exhibits a 10-fold lower MIC against a clinically relevant Rv0678 resistance mutant and achieves superior in vivo efficacy at a fraction of the BDQ dose [2]. These data preclude the assumption of therapeutic equivalence and underscore the need for compound-specific evaluation in both research and procurement contexts.

Bedaquiline Parent

Lower cLogP and attenuated hERG blockade in TBAJ-876 may shift cardiac safety endpoints relative to bedaquiline; direct substitution can alter tolerability interpretation.

TBAJ-587 Sister Analogue

Structural variations lead to differential Rv0678 mutant susceptibility; dose-response profiles may not transfer directly, requiring compound-specific model validation.

Pan-Diarylquinoline Assumption Class Mismatch

Absence of protonophore uncoupler activity in TBAJ-876 means class-level mitochondrial toxicity assumptions may not apply; mechanism-of-action context differs.

• [1] IUPHAR/BPS Guide to Pharmacology. TBAJ-876 Ligand Page. Ligand ID: 13132. View Source
• [2] Almeida D, Converse PJ, Li SY, et al. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis. Antimicrob Agents Chemother. 2021;65(12):e01412-21. doi:10.1128/AAC.01412-21 View Source

Comparative Evidence for TBAJ-876

Superior In Vitro Potency

Against an isogenic Rv0678 loss-of-function mutant, a primary driver of clinical bedaquiline (BDQ) resistance, TBAJ-876 exhibits significantly greater potency. This quantitative advantage is critical for overcoming emerging resistance. [1]

In Vitro Potency

Head-to-head

MIC 3.3-fold lower (M. abscessus); 10-fold lower (Rv0678 mutant)

Supports antimicrobial screening context

Broth microdilution assays; reported MIC endpoint comparison

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against Rv0678 mutant
Target Compound Data	MIC of TBAJ-876 is 10-fold lower than BDQ against the Rv0678 mutant
Comparator Or Baseline	Bedaquiline (BDQ)
Quantified Difference	10-fold lower MIC
Conditions	In vitro susceptibility testing against an isogenic M. tuberculosis Rv0678 loss-of-function mutant strain

Why This Matters

Procurement for research on drug-resistant TB should prioritize TBAJ-876, as its superior potency against this resistance mechanism suggests a higher barrier to resistance and better clinical utility in MDR/XDR-TB settings.

• [1] Almeida D, Converse PJ, Li SY, et al. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis. Antimicrob Agents Chemother. 2021;65(12):e01412-21. doi:10.1128/AAC.01412-21 View Source

Cardiac Safety Advantage

In a murine model of tuberculosis, TBAJ-876 demonstrates superior dose-dependent efficacy compared to bedaquiline (BDQ) against both wild-type and drug-resistant strains. This advantage is observed when each drug is administered as monotherapy or as part of combination regimens. [1]

Cardiac Safety Context

Cross-study

Attenuated hERG blockade; no clinically significant QTc prolongation in Phase 1

Supports tolerability endpoint review

SAD/MAD study in healthy subjects; QTc safety-related endpoint monitoring

Evidence Dimension	In vivo bactericidal efficacy (lung CFU reduction)
Target Compound Data	TBAJ-876 at doses ≥6.25 mg/kg showed greater efficacy than BDQ at 25 mg/kg
Comparator Or Baseline	Bedaquiline (BDQ) at 25 mg/kg
Quantified Difference	≥4-fold lower dose required for superior or equivalent efficacy
Conditions	BALB/c mouse model of TB, 4-week treatment, assessment of lung colony-forming units (CFU)

Why This Matters

This evidence supports the selection of TBAJ-876 for studies aiming to maximize bactericidal effect at lower drug exposure, potentially translating to shorter, safer, and more effective treatment regimens.

• [1] Almeida D, Converse PJ, Li SY, et al. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis. Antimicrob Agents Chemother. 2021;65(12):e01412-21. doi:10.1128/AAC.01412-21 View Source

In Vivo Dose-Sparing Efficacy

In combination therapy with pretomanid and the oxazolidinone TBI-223, TBAJ-876 achieves efficacy equivalent to a much higher dose of the related diarylquinoline TBAJ-587. This highlights its greater intrinsic potency within the same chemical class. [1]

In Vivo Dose-Sparing

Head-to-head

6.25 mg/kg TBAJ-876 equipotent to 25 mg/kg TBAJ-587

Supports model-response endpoint context

BALB/c mouse TB model; 2-month relapse-free cure assessment

Evidence Dimension	In vivo sterilizing activity in combination therapy
Target Compound Data	TBAJ-876 at 6.25 mg/kg was equipotent to TBAJ-587 at 25 mg/kg
Comparator Or Baseline	TBAJ-587 at 25 mg/kg
Quantified Difference	4-fold lower dose required for equivalent effect
Conditions	BALB/c mouse model of TB, combination regimen with pretomanid and TBI-223

Why This Matters

This demonstrates a clear potency advantage over a direct in-class comparator, TBAJ-587. For researchers, this means a lower quantity of compound is needed for preclinical studies, and it signals potential for lower clinical doses.

• [1] Li SY, Converse PJ, Betoudji F, et al. Next-Generation Diarylquinolines Improve Sterilizing Activity of Regimens with Pretomanid and the Novel Oxazolidinone TBI-223 in a Mouse Tuberculosis Model. Antimicrob Agents Chemother. 2023;67(4):e00035-23. doi:10.1128/aac.00035-23 View Source

Improved ADME Profile

A Phase 1, first-in-human study in 137 healthy adults demonstrated that TBAJ-876 is well-tolerated and exhibits a favorable safety profile. Critically, no clinically significant QTc interval prolongation, a known liability of bedaquiline (BDQ), was observed at single doses up to 800 mg and multiple doses up to 200 mg for 14 days. [1]

ADME Profile

Head-to-head

cLogP 5.15 vs. 7.25 (bedaquiline); 2.1 log unit reduction

Supports exposure-model interpretation

Calculated partition coefficient; linked to higher clearance and shorter half-life

Evidence Dimension	Cardiac Safety (QTc prolongation) and Tolerability
Target Compound Data	No clinically significant QTc prolongation at single doses up to 800 mg and multiple doses up to 200 mg for 14 days; well-tolerated with no deaths or serious adverse events.
Comparator Or Baseline	Bedaquiline (BDQ) - a known clinical risk of QTc prolongation.
Quantified Difference	Absence of a clinically significant safety signal at supratherapeutic doses in humans, differentiating it from the known BDQ safety profile.
Conditions	Phase 1, placebo-controlled, single- and multiple-ascending dose study in healthy adult subjects

Why This Matters

For procurement decisions, this clinical safety data provides a strong rationale for selecting TBAJ-876 over BDQ for studies where minimizing cardiac risk or simplifying safety monitoring is a priority.

• [1] Lombardi A, Pappas F, Nedelman J, et al. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects. Antimicrob Agents Chemother. 2024;68(10):e00613-24. doi:10.1128/aac.00613-24 View Source

Bactericidal Activity Without Uncoupling

Despite retaining potent inhibition of the mycobacterial F-ATP synthase via a dual-subunit mechanism (c and ε), TBAJ-876 does not exhibit the protonophore (uncoupler) activity observed with its parent compound, bedaquiline. This loss of off-target activity may contribute to its improved safety profile. [1]

Uncoupler Activity

Head-to-head

No protonophore activity detected; maintains bactericidal potency

Supports mechanism-of-action interpretation

Liposomal proton gradient and time-kill assays; reported context

Evidence Dimension	Protonophore (uncoupler) activity
Target Compound Data	No protonophore activity detected
Comparator Or Baseline	Bedaquiline (BDQ) demonstrates protonophore activity
Quantified Difference	Qualitative difference in a specific off-target activity.
Conditions	Biochemical assays measuring protonophore activity

Why This Matters

This mechanistic differentiation provides a molecular basis for TBAJ-876's potentially superior safety profile and is a key consideration for researchers investigating structure-activity relationships or seeking compounds with cleaner pharmacology.

• [1] Sarathy JP, Ragunathan P, Shin J, et al. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase. Antimicrob Agents Chemother. 2019;63(10):e01191-19. doi:10.1128/AAC.01191-19 View Source

TBAJ-876 R&D Application Scenarios

Profiling Bedaquiline-Resistant Strains

TBAJ-876 is ideal for use as a replacement for bedaquiline in preclinical TB drug combination studies. Its 4-fold dose reduction advantage over TBAJ-587 [1] and superior efficacy over BDQ [2] make it a critical component for evaluating novel regimens with the potential to shorten treatment duration and improve outcomes in both drug-susceptible and drug-resistant TB.

Regimen Optimization in Murine Models

Researchers studying the emergence and impact of bedaquiline resistance, particularly via Rv0678 mutations, will find TBAJ-876 to be an essential tool. Its 10-fold lower MIC against Rv0678 mutants compared to BDQ [3] makes it a superior candidate for developing strategies to prevent or overcome this clinically significant resistance pathway.

Ultra-Short TB Treatment Trials

TBAJ-876 serves as a key benchmark compound for SAR studies aimed at dissecting the structural basis for diarylquinoline safety and efficacy. Its retention of BDQ's potent target inhibition combined with the loss of off-target protonophore activity [4] and the absence of QTc prolongation in Phase 1 trials [5] provide a clean pharmacological profile for comparative mechanistic and safety investigations.

Application

Selection Property

Validation Focus

Resistant-strain susceptibility profiling

Antimicrobial screening context

MIC and resistance-mechanism endpoints

Murine model regimen optimization

Model-response endpoint context

Dose-sparing and sterilizing activity review

Treatment-duration model research

Clinical-endpoint context review

Early bactericidal activity and sputum conversion endpoints

Mycobacterial ATP synthase mechanistic studies

Mechanism-of-action interpretation

Uncoupler activity and mitochondrial toxicity assay context

• [1] Li SY, Converse PJ, Betoudji F, et al. Next-Generation Diarylquinolines Improve Sterilizing Activity of Regimens with Pretomanid and the Novel Oxazolidinone TBI-223 in a Mouse Tuberculosis Model. Antimicrob Agents Chemother. 2023;67(4):e00035-23. doi:10.1128/aac.00035-23 View Source
• [2] Almeida D, Converse PJ, Li SY, et al. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis. Antimicrob Agents Chemother. 2021;65(12):e01412-21. doi:10.1128/AAC.01412-21 View Source
• [3] Almeida D, Converse PJ, Li SY, et al. Comparative Efficacy of the Novel Diarylquinoline TBAJ-876 and Bedaquiline against a Resistant Rv0678 Mutant in a Mouse Model of Tuberculosis. Antimicrob Agents Chemother. 2021;65(12):e01412-21. doi:10.1128/AAC.01412-21 View Source
• [4] Sarathy JP, Ragunathan P, Shin J, et al. TBAJ-876 Retains Bedaquiline's Activity against Subunits c and ε of Mycobacterium tuberculosis F-ATP Synthase. Antimicrob Agents Chemother. 2019;63(10):e01191-19. doi:10.1128/AAC.01191-19 View Source
• [5] Lombardi A, Pappas F, Nedelman J, et al. Pharmacokinetics and safety of TBAJ-876, a novel antimycobacterial diarylquinoline, in healthy subjects. Antimicrob Agents Chemother. 2024;68(10):e00613-24. doi:10.1128/aac.00613-24 View Source